Cas no 25451-10-9 (1,3-Propanediol,2-methyl-, dicarbamate (8CI))

• Product Name: 1,3-Propanediol,2-methyl-, dicarbamate (8CI)
• CAS No: 25451-10-9
• MF: C₆H₁₂N₂O₄
• MW: 176.170481681824
• CID: 261147
• PubChem ID: 213001
• Update Time: 2025-04-19

1,3-Propanediol,2-methyl-, dicarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-, dicarbamate (8CI)
• (3-carbamoyloxy-2-methylpropyl) carbamate
• 2-methylpropane-1,3-diyl dicarbamate
• 25451-10-9
• 2-methyl-1,3-propanediol-dicarbamate
• DTXSID70180121
• 2-Methyl-1,3-propanediol dicarbamate
• BRN 1776162
• 1,3-Propanediol, 2-methyl-, dicarbamate

• Inchi： 1S/C6H12N2O4/c1-4(2-11-5(7)9)3-12-6(8)10/h4H,2-3H2,1H3,(H2,7,9)(H2,8,10)
• InChI Key： BJEMWSMDPJQCBQ-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(C)COC(N)=O

Computed Properties

• Exact Mass: 176.07976
• Monoisotopic Mass: 176.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 431.4°Cat760mmHg
• Flash Point: 268°C
• Refractive Index: 1.48
• PSA: 104.64